molecular formula C16H16N2O4 B098040 3,3'-Dicarbomethoxybenzidine CAS No. 15403-45-9

3,3'-Dicarbomethoxybenzidine

Cat. No.: B098040
CAS No.: 15403-45-9
M. Wt: 300.31 g/mol
InChI Key: RSSUDYOKPAZOGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3'-Dicarbomethoxybenzidine (CAS No. 15403-45-9) is a benzidine derivative characterized by two carbomethoxy (-COOCH₃) functional groups attached to the biphenyl backbone at the 3 and 3' positions . Benzidine derivatives are historically significant as intermediates in dye manufacturing, particularly for azo dyes used in textiles, plastics, and inks. However, due to structural similarities to benzidine—a known human carcinogen—these compounds are subject to stringent regulatory scrutiny.

Properties

CAS No.

15403-45-9

Molecular Formula

C16H16N2O4

Molecular Weight

300.31 g/mol

IUPAC Name

methyl 2-amino-5-(4-amino-3-methoxycarbonylphenyl)benzoate

InChI

InChI=1S/C16H16N2O4/c1-21-15(19)11-7-9(3-5-13(11)17)10-4-6-14(18)12(8-10)16(20)22-2/h3-8H,17-18H2,1-2H3

InChI Key

RSSUDYOKPAZOGO-UHFFFAOYSA-N

SMILES

COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C(=O)OC)N

Canonical SMILES

COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C(=O)OC)N

Other CAS No.

15403-45-9

Synonyms

33DICARBOMETHOXYBENZIDINE

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Substituent Effects : The electron-withdrawing carbomethoxy and chlorine groups reduce water solubility compared to methyl or methoxy substituents.
  • Thermal Stability : 3,3'-Dichlorobenzidine exhibits a well-defined melting point, while 3,3'-Dimethoxybenzidine decomposes near its melting point .

Regulatory and Carcinogenic Profiles

Regulatory frameworks for benzidine derivatives emphasize restrictions due to carcinogenic risks. The table below summarizes regulatory classifications and carcinogenicity

Compound Regulatory Status (Europe) IARC Classification U.S. NTP Report on Carcinogens
This compound Limited data; likely regulated under broader benzidine analog bans Not evaluated Not listed
3,3'-Dimethylbenzidine Banned in production and use (EU Directive 98/24/EC) Group 2B (Possible human carcinogen) Reasonably anticipated
3,3'-Dichlorobenzidine Banned in azocolourants (EU Directive 2002/61/EC); restricted under REACH Group 2B Reasonably anticipated
3,3'-Dimethoxybenzidine Banned in cosmetics and azocolourants (EU Directives 76/768/EEC, 2002/61/EC) Group 2B Known animal carcinogen

Key Observations :

  • Regulatory Stringency: 3,3'-Dimethoxybenzidine and 3,3'-Dichlorobenzidine face the strictest bans in Europe due to their use in dyes and documented carcinogenicity .
  • Carcinogenicity: All three analogs are classified as Group 2B (possibly carcinogenic to humans) by IARC, with 3,3'-Dimethoxybenzidine having the strongest evidence from animal studies .

Industrial and Environmental Handling

  • Storage : 3,3'-Dimethoxybenzidine requires protection from light, heat, and oxidizing agents to prevent degradation . Similar precautions likely apply to other benzidine analogs.
  • Environmental Impact : Chlorinated derivatives (e.g., 3,3'-Dichlorobenzidine) may persist longer in the environment due to reduced biodegradability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.